Cas no 23602-78-0 (benfluorex)
Benfluorex is a synthetic compound with anorectic and hypolipidemic properties, historically used as an adjunct in the management of metabolic disorders such as hyperlipidemia and type 2 diabetes. Its mechanism of action involves modulation of serotoninergic pathways, contributing to reduced appetite and improved lipid metabolism. Benfluorex also exhibits indirect effects on glucose homeostasis, making it relevant for metabolic syndrome management. The compound's dual activity on lipid and carbohydrate metabolism distinguishes it from other anorectic agents. However, its use has been restricted or discontinued in several jurisdictions due to potential cardiovascular risks. Research on benfluorex remains of interest for understanding metabolic pathway interactions.
benfluorex structure
Product Name:benfluorex
CAS No:23602-78-0
MF:C19H20F3NO2
MW:351.362815856934
CID:88457
PubChem ID:2318
Update Time:2025-06-08
benfluorex Chemical and Physical Properties
Names and Identifiers
-
- benfluorex
- Benfluorex Hydrochloride
- 2-((1-Methyl-2-[3-(trifluoromethyl)phenyl]ethyl)amino)ethyl benzoate
- 2-(alpha-methyl-m-trifluoromethylphenethylamino)-ethanobenzoate
- 2-(alpha-Methyl-m-trifluoromethylphenethylamino)ethanol benzoate
- 2-[[alpha-Methyl-m-(trifluoromethyl)phenethyl]amino]ethanol benzoate (ester)
- benfluramate
- Ethanol, 2-(alpha-methyl-m-trifluoromethylphenethylamino)-, benzoate
- Ethanol, 2-[[1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl]amino]-, benzoate
- 1-(3-Trifluormethylphenyl)-2-(2-benzoyloxyethylamino)-propan
- 1-(3-trifluoromethylphenyl)-2-(-2-benzoyloxyethylamino)propane
- BENFLUREX
- jp992
- Mediaxal
- Minolip
- s780
- s992
- se780
- 1-(m-Trifluoromethylphenyl)-2-(benzoyloxy)ethylaminopropane
- N-(2-Benzoyloxyethyl)norfenfluramine
- Prestwick2_000367
- 23602-78-0
- AKOS024319409
- NINDS_000033
- BPBio1_000543
- Spectrum_000272
- Benfluorex [INN:BAN:DCF]
- 403FO0NQG3
- Mediaxal (TN)
- DB09022
- BENFLUOREX [INN]
- 2-({1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}amino)ethyl benzoate
- KBio3_002186
- Mediator
- KBio1_000033
- 2-(.alpha.-Methyl-m-trifluoromethylphenethylamino)ethanol benzoate
- NSC 757396
- HMS3373E17
- 2-((1-Methyl-2-[3-(trifluoromethyl)phenyl]ethyl)amino)ethyl benzoate #
- AB00053576
- Prestwick1_000367
- CHEBI:93826
- Q421695
- MLS001333109
- KBioGR_001291
- CS-0013373
- BENFLUOREX [MI]
- SE 780
- SE-780
- SPBio_001034
- HY-B1058A
- Benfluorex (INN/BAN)
- Ethanol, 2-(.alpha.-methyl-m-trifluoromethylphenethylamino)-, benzoate
- NS00009247
- BRD-A22305049-003-05-2
- Phenethylamine, N-(2-hydroxyethyl)-.alpha.-methyl-m-trifluoromethyl-, benzoate
- Spectrum3_001383
- 2-[[.alpha.-Methyl-m-(trifluoromethyl)phenethyl]amino]ethanol benzoate (ester)
- Spectrum2_001217
- IDI1_000033
- SBI-0051587.P002
- Spectrum5_001421
- CCG-220367
- AB00053576_13
- SMR000857234
- MLS001333110
- SPBio_002414
- Ethanol, 2-[[1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl]amino]-, benzoate(ester)
- KBio2_000752
- Benfluorexum
- Benflurorex
- S-780
- KBioSS_000752
- 2-((alpha-Methyl-m-(trifluoromethyl)phenethyl)amino)ethanol benzoate (ester)
- KBio2_003320
- N-(2-Hydroxyethyl)-.alpha.-methyl-m-trifluoromethylphenethylamine benzoate
- D07192
- BRN 4152887
- BSPBio_002966
- BENFLUOREX [WHO-DD]
- Phenethylamine, N-(2-hydroxyethyl)-alpha-methyl-m-trifluoromethyl-, benzoate
- DTXSID5048471
- BRD-A22305049-003-08-6
- UNII-403FO0NQG3
- DivK1c_000033
- Spectrum4_000806
- benzoic acid 2-[1-[3-(trifluoromethyl)phenyl]propan-2-ylamino]ethyl ester
- HMS3713I15
- NCGC00178369-02
- NSC-757396
- EINECS 245-777-9
- 2-[1-[3-(trifluoromethyl)phenyl]propan-2-ylamino]ethyl benzoate
- 2-((1-(3-(trifluoromethyl)phenyl)propan-2-yl)amino)ethyl benzoate
- HMS2230N21
- Benfluorexum [INN-Latin]
- N-(2-Hydroxyethyl)-alpha-methyl-m-trifluoromethylphenethylamine benzoate
- JP 992
- NCGC00178369-01
- BSPBio_000493
- KBio2_005888
- Prestwick0_000367
- Prestwick3_000367
- JP-992
- CHEMBL400599
- SCHEMBL163648
- BENFLUOREXHYDROCHLORIDE
- S 780
-
- Inchi： 1S/C19H20F3NO2/c1-14(12-15-6-5-9-17(13-15)19(20,21)22)23-10-11-25-18(24)16-7-3-2-4-8-16/h2-9,13-14,23H,10-12H2,1H3
- InChI Key： CJAVTWRYCDNHSM-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)CC(C)NCCOC(C1C=CC=CC=1)=O)(F)F
Computed Properties
- Exact Mass: 387.12100
- Monoisotopic Mass: 351.144613
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
- XLogP3: 4.6
Experimental Properties
- Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 420.5 °C at 760 mmHg
- Flash Point: 208.1 °C
- Refractive Index: 1.515
- Solubility: Almost insoluble (0.017 g/l) (25 º C),
- PSA: 38.33000
- LogP: 5.27590
benfluorex Customs Data
- HS CODE：2922199090
- Customs Data：
China Customs Code:
2922199090Overview:
2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
benfluorex Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B290375-500mg |
Benfluorex |
23602-78-0 | 500mg |
$ 120.00 | 2022-06-07 | ||
| TRC | B290375-1000mg |
Benfluorex |
23602-78-0 | 1g |
$ 195.00 | 2022-06-07 | ||
| TRC | B290375-2000mg |
Benfluorex |
23602-78-0 | 2g |
$ 310.00 | 2022-06-07 |
benfluorex Related Literature
-
Sheri Chen,Alejandro Lencinas,Martha Nunez,Ornella I. Selmin,Raymond B. Runyan Environ. Sci.: Processes Impacts 2020 22 824
-
Claudia Bressan,Raquel Seró,élida Alechaga,Nuria Monfort,Encarnación Moyano,Rosa Ventura Anal. Methods 2023 15 462
-
Martin Balouch,Martin ?rejber,Marek ?oltys,Petra Janská,Franti?ek ?těpánek,Karel Berka Mol. Syst. Des. Eng. 2021 6 368
-
Yunxi Liu,Tianyu Dong,Kuan Yan,Zhanliang Wang,Genye He,Yufeng Zhang,Congcong Ma,Lu Liu,Wei Chang,Lisi Zhang Anal. Methods 2023 15 3206
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